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Compound of Interest

Compound Name: Iodoacetonitrile

Cat. No.: B1630358 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of reactive

chemical intermediates is paramount. Iodoacetonitrile, a valuable building block in organic

synthesis, presents significant health and safety risks that necessitate a thorough

understanding of its properties and strict adherence to handling protocols. This guide provides

a comprehensive overview of the safety and handling precautions for iodoacetonitrile,

incorporating quantitative data, detailed experimental protocols, and a logical workflow for risk

management.

Hazard Identification and Classification
Iodoacetonitrile is classified as a hazardous substance with acute toxicity, corrosive

properties, and is a combustible liquid.[1][2] The following tables summarize its key hazard

classifications and physical properties.

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Oral Toxicity 3 Toxic if swallowed[1][2]

Acute Dermal Toxicity 3 Toxic in contact with skin[1][2]

Acute Inhalation Toxicity 3 Toxic if inhaled[1][2]

Skin Corrosion/Irritation 1B / 1
Causes severe skin burns and

eye damage[2][3]

Serious Eye Damage/Irritation 1
Causes serious eye damage[1]

[2]

Specific target organ toxicity

(single exposure)
3

May cause respiratory

irritation[1][2]

Flammable liquids 4 Combustible liquid[1][2]

Table 2: Physical and Chemical Properties
Property Value

Molecular Formula C₂H₂IN[3]

Molecular Weight 166.95 g/mol [4]

Appearance
Pale red-brown to Yellow to Amber to Dark

purple clear liquid[2][5]

Boiling Point 182 - 184 °C @ 720 mmHg[2][6]

Flash Point 86 °C / 186.8 °F (closed cup)[2]

Density 2.307 g/mL at 25 °C[6]

Refractive Index n20/D 1.574[6]

Storage Temperature 2-8°C, in a cool and dark place[5]

Risk Assessment and Control Measures
A thorough risk assessment should be conducted before any work with iodoacetonitrile
begins. The following workflow illustrates the logical steps for managing the risks associated
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with this substance.

Risk Management Workflow for Iodoacetonitrile
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Caption: Risk management workflow for iodoacetonitrile.
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Table 3: Exposure Controls and Personal Protective
Equipment (PPE)

Control Parameter Recommended Specification

Engineering Controls

Handle in a chemical fume hood.[1] Ensure

eyewash stations and safety showers are close

to the workstation.[1][2]

Eye/Face Protection

Wear chemical safety goggles and a face shield

(8-inch minimum). Use equipment tested and

approved under government standards such as

NIOSH (US) or EN 166 (EU).[1][2][7]

Skin Protection

Wear protective gloves (inspect prior to use),

and a flame-retardant antistatic protective

clothing.[7]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if irritation or other symptoms are

experienced.[2]

Hygiene Measures

Wash hands before breaks and at the end of the

workday. Immediately change contaminated

clothing.[7]

Experimental Protocols
Safe Handling and Storage
Objective: To outline the standard operating procedure for the safe handling and storage of

iodoacetonitrile to minimize exposure and prevent accidents.

Methodology:

Preparation: Before handling, ensure that a current Safety Data Sheet (SDS) is readily

available and has been reviewed.[3] Confirm that the chemical fume hood is functioning

correctly and that all necessary PPE is available and in good condition.
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Personal Protective Equipment: Don the appropriate PPE as specified in Table 3, including

but not limited to, chemical-resistant gloves, safety goggles, a face shield, and a lab coat.

Handling:

Conduct all manipulations of iodoacetonitrile within a certified chemical fume hood.[1]

Avoid contact with skin and eyes. Do not breathe vapors or mist.[1][2]

Keep away from open flames, hot surfaces, and sources of ignition.[1][2]

Use non-sparking tools.

Do not eat, drink, or smoke when using this product.[2][3]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

Recommended storage is between 2-8°C.[6]

Store locked up.[2][3]

Keep away from incompatible materials such as strong reducing agents.[1][2]

Spill Cleanup Protocol
Objective: To provide a safe and effective procedure for cleaning up spills of iodoacetonitrile.

Methodology:

Immediate Actions:

Evacuate non-essential personnel from the spill area.

Remove all sources of ignition.[1][2]

Ensure adequate ventilation.

Containment:
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For minor spills, contain the spill using an inert absorbent material such as sand, silica gel,

acid binder, universal binder, or sawdust.[1][2] Do not use combustible materials like paper

towels as the primary absorbent.

Prevent the spill from entering drains.[3]

Cleanup:

Wearing appropriate PPE, carefully collect the absorbent material and place it into a

suitable, closed container for disposal.[1][3]

Clean the spill area with soap and water.

Disposal:

Dispose of the waste in accordance with local, regional, and national hazardous waste

regulations.[1]

First-Aid Procedures
Objective: To provide immediate first-aid measures in the event of exposure to

iodoacetonitrile.

Methodology:

General Advice: In all cases of exposure, seek immediate medical attention and show the

Safety Data Sheet to the attending physician.[3]

Inhalation:

Move the victim to fresh air.[2][3]

If not breathing, give artificial respiration.[3]

Keep the victim warm and at rest.

Skin Contact:

Immediately remove all contaminated clothing and shoes.[1][2]
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Wash the affected area with soap and plenty of water for at least 15 minutes.[1][2]

Eye Contact:

Immediately flush eyes with plenty of water for at least 15 minutes, also under the eyelids.

[1][2]

Remove contact lenses, if present and easy to do. Continue rinsing.[2][3]

Ingestion:

Do NOT induce vomiting.[2][3]

Clean mouth with water and drink plenty of water afterwards.[1]

Never give anything by mouth to an unconscious person.[3]

Firefighting and Reactivity
Table 4: Firefighting Measures

Aspect Instruction

Suitable Extinguishing Media
Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.[3]

Specific Hazards

Combustible material.[1] Containers may

explode when heated.[1][2] Vapors may form

explosive mixtures with air.

Hazardous Combustion Products
Nitrogen oxides (NOx), Carbon monoxide (CO),

Carbon dioxide (CO₂), Hydrogen iodide.[1][2]

Protective Equipment
Wear a self-contained breathing apparatus

(SCBA) and full protective gear.[1][2][3]

Iodoacetonitrile is stable under normal conditions.[1][2] Hazardous polymerization will not

occur.[1][2] Avoid strong reducing agents.[1][2]

Transport Information
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Proper shipping and transport of iodoacetonitrile are critical to prevent incidents outside of the

laboratory.

Table 5: Transport Regulations

Regulation UN Number
Proper
Shipping
Name

Hazard Class Packing Group

DOT UN3276

NITRILES,

LIQUID, TOXIC,

N.O.S.

(Iodoacetonitrile)

6.1 II[2]

TDG UN3276

NITRILES,

LIQUID, TOXIC,

N.O.S.

6.1 II[2]

IATA UN3276

NITRILES,

LIQUID, TOXIC,

N.O.S.

6.1 II

IMDG/IMO UN3276

NITRILES,

LIQUID, TOXIC,

N.O.S.

6.1 II

This guide is intended to provide a comprehensive overview of the safe handling of

iodoacetonitrile. It is not a substitute for a thorough risk assessment and adherence to all

applicable safety regulations and institutional protocols. Always consult the most recent Safety

Data Sheet before working with this or any other hazardous chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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6. Iodoacetonitrile 98 624-75-9 [sigmaaldrich.com]

7. liverpool.ac.uk [liverpool.ac.uk]

To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Iodoacetonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1630358#safety-and-handling-precautions-for-
iodoacetonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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